Cas no 347846-68-8 (5-{(4,6-dimethylpyrimidin-2-yl)sulfanylmethyl}-2,3-dihydro-1,3,4-oxadiazole-2-thione)

• Product Name: 5-{(4,6-dimethylpyrimidin-2-yl)sulfanylmethyl}-2,3-dihydro-1,3,4-oxadiazole-2-thione
• CAS No: 347846-68-8
• MF: C₉H₁₀N₄OS₂
• MW: 254.331898212433
• CID: 6571782
• Update Time: 2025-10-30

5-{(4,6-dimethylpyrimidin-2-yl)sulfanylmethyl}-2,3-dihydro-1,3,4-oxadiazole-2-thione Chemical and Physical Properties

Names and Identifiers

• 5-{(4,6-dimethylpyrimidin-2-yl)sulfanylmethyl}-2,3-dihydro-1,3,4-oxadiazole-2-thione
• 5-(((4,6-dimethylpyrimidin-2-yl)thio)methyl)-1,3,4-oxadiazole-2(3H)-thione
• 1,3,4-Oxadiazole-2(3H)-thione, 5-[[(4,6-dimethyl-2-pyrimidinyl)thio]methyl]-

• Inchi： 1S/C9H10N4OS2/c1-5-3-6(2)11-8(10-5)16-4-7-12-13-9(15)14-7/h3H,4H2,1-2H3,(H,13,15)
• InChI Key： IMUOLEDPNVPJMP-UHFFFAOYSA-N
• SMILES： O1C(CSC2=NC(C)=CC(C)=N2)=NNC1=S

Additional information on 5-{(4,6-dimethylpyrimidin-2-yl)sulfanylmethyl}-2,3-dihydro-1,3,4-oxadiazole-2-thione

Comprehensive Analysis of 5-{(4,6-dimethylpyrimidin-2-yl)sulfanylmethyl}-2,3-dihydro-1,3,4-oxadiazole-2-thione (CAS No. 347846-68-8)

The compound 5-{(4,6-dimethylpyrimidin-2-yl)sulfanylmethyl}-2,3-dihydro-1,3,4-oxadiazole-2-thione (CAS No. 347846-68-8) is a heterocyclic organic molecule with a unique structural framework. Its chemical architecture combines a pyrimidine ring with an oxadiazole-thione moiety, making it a subject of interest in pharmaceutical and agrochemical research. The presence of both sulfur and nitrogen atoms in its structure contributes to its potential biological activity, particularly in enzyme inhibition and antimicrobial applications.

In recent years, researchers have focused on the synthesis and optimization of heterocyclic compounds like 5-{(4,6-dimethylpyrimidin-2-yl)sulfanylmethyl}-2,3-dihydro-1,3,4-oxadiazole-2-thione due to their versatility in drug discovery. The compound's sulfanylmethyl linkage and thione group are critical for its reactivity, enabling interactions with biological targets such as proteins and nucleic acids. This has led to investigations into its potential as a lead compound for developing new therapeutics.

The growing demand for sustainable agrochemicals has also spurred interest in this compound. Its pyrimidine core is a common motif in fungicides and herbicides, suggesting possible applications in crop protection. Studies have explored its efficacy against plant pathogens, aligning with the global push for eco-friendly pest control solutions. Farmers and agronomists frequently search for novel agrochemicals with lower environmental impact, making this compound a relevant topic in agricultural forums.

From a synthetic chemistry perspective, 5-{(4,6-dimethylpyrimidin-2-yl)sulfanylmethyl}-2,3-dihydro-1,3,4-oxadiazole-2-thione exemplifies the convergence of multicomponent reactions and green chemistry principles. Researchers are optimizing its production using catalytic methods to reduce waste and energy consumption, addressing the industry's shift toward sustainable synthesis. This aligns with the broader trend of green chemistry innovations, a hot topic in academic and industrial circles.

Analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography have been employed to characterize this compound. Its crystalline structure and stability under varying conditions are key factors in its potential commercialization. Laboratories and chemical suppliers often inquire about its purity standards and handling protocols, reflecting its niche but growing market demand.

In summary, 5-{(4,6-dimethylpyrimidin-2-yl)sulfanylmethyl}-2,3-dihydro-1,3,4-oxadiazole-2-thione (CAS No. 347846-68-8) represents a promising candidate for both pharmaceutical and agrochemical applications. Its structural complexity and functional groups offer ample opportunities for further research, particularly in the context of drug design and sustainable agriculture. As scientific communities continue to explore its properties, this compound is poised to remain a focal point in interdisciplinary studies.